a-L-Altrofuranose, 1,2,3,6-tetrakis(2,2-dimethylpropanoate)

• IUPAC Name: [(2S)-2-hydroxy-2-[(2S,3S,4R,5S)-3,4,5-tris(2,2-dimethylpropanoyloxy)oxolan-2-yl]ethyl] 2,2-dimethylpropanoate
• InChI: InChI=1S/C26H44O10/c1-23(2,3)19(28)32-13-14(27)15-16(34-20(29)24(4,5)6)17(35-21(30)25(7,8)9)18(33-15)36-22(31)26(10,11)12/h14-18,27H,13H2,1-12H3/t14-,15-,16-,17+,18-/m0/s1
• InChI Key: QKVPHRSJRTWUAC-TXTZMMAHSA-N
• Canonical SMILES: CC(C)(C)C(=O)OCC(C1C(C(C(O1)OC(=O)C(C)(C)C)OC(=O)C(C)(C)C)OC(=O)C(C)(C)C)O
• Isomeric SMILES: CC(C)(C)C(=O)OC[C@@H]([C@H]1[C@@H]([C@H]([C@@H](O1)OC(=O)C(C)(C)C)OC(=O)C(C)(C)C)OC(=O)C(C)(C)C)O
• Molecular Formula: C26H44O10
• Molecular Weight: 516.6 g/mol

Description

α-L-Altrofuranose, 1,2,3,6-tetrakis(2,2-dimethylpropanoate) is a chemical compound with the molecular formula C26H44O10 and a molecular weight of 516.63. It is an acetate derivative of L-altrose used extensively in synthetic organic chemistry due to its chirality and stereo selectivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of α-L-Altrofuranose, 1,2,3,6-tetrakis(2,2-dimethylpropanoate) include a predicted boiling point of 563.4±50.0 °C and a predicted density of 1.13±0.1 g/cm3. Its pKa is predicted to be 13.23±0.20.

Scientific Research Applications

Synthesis and Chemical Properties

• α-L-Altrofuranose and its derivatives have been involved in various synthesis processes. For example, 1,2,3-tri-O-acetyl-5,6-dideoxy-5,6-epithio-L-altrofuranose, a derivative, was synthesized from 1,2,3-tri-O-acetyl-5,6-anhydro-D-galactofuranose using thiourea (Hughes, 2000).
• Studies on the molecular and crystal structure of related compounds, such as 2,4-Dimethoxycarbonyl-1,1,3,3-tetrakis(dimethylamino)-1λ5,3λ5-diphosphete, provide insights into the chemical behavior and potential applications of α-L-Altrofuranose derivatives (Fluck et al., 1991).

Biological and Pharmacological Research

• Certain derivatives of α-L-Altrofuranose have shown antithrombotic activity. For example, studies on 2,6-anhydro-1,2-dithio-alpha-D-altrofuranosides revealed their potential in antithrombotic applications (Bozo et al., 2000).
• Research on 5-thio-L-altrose, a compound related to α-L-Altrofuranose, has contributed to the understanding of the biochemical properties of sugar derivatives (Izumi et al., 1996).

Material Science and Engineering

• The study of compounds like dimeric copper(II) 2,2-dimethylpropanoate adducts with 3- or 4-picoline, which are structurally related to α-L-Altrofuranose derivatives, helps in understanding the properties of complex metallic organic compounds (Fujita et al., 1993).

Analytical Chemistry

• Research on partial molar volumes of compounds similar to α-L-Altrofuranose derivatives, such as 2,2-dimethylpropane-1-ol, provides valuable data for chemical engineering and solution chemistry (Šimurka et al., 2011).

Photobiology

• Studies on fluorescent phthalocyanine dimers, which involve solketal substituted zinc phthalocyanine, a compound structurally related to α-L-Altrofuranose derivatives, contribute to the field of photobiology and the development of light-sensitive materials (FitzGerald et al., 2002).